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Compound of Interest |

Compound Name: 4-lodo-2-methylphenol
CAS No.: 60577-30-2
Cat. No.: B1580675
- 7

Executive Summary

4-lodo-2-methylphenol (CAS: 60577-30-2), also known as 4-iodo-o-cresol, is a critical aryl
iodide scaffold used extensively in palladium-catalyzed cross-coupling reactions (Suzuki-
Miyaura, Sonogashira) for drug discovery.[1] While commercially available, its dual functionality
—an oxidizable phenolic hydroxyl group and a photolabile carbon-iodine bond—renders it
susceptible to degradation.[1]

This guide provides a rigorous, mechanism-based protocol for handling this compound.
Adherence to these standards is essential to prevent the formation of quinone byproducts and
free iodine, which can poison sensitive metal catalysts and skew stoichiometric precision in
library synthesis.[1]

Physicochemical Profile
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Property Value Notes

CAS Number 60577-30-2

Molecular Formula CsH710

Molecular Weight 234.03 g/mol

Appearance Off-white to pale brown solid Darkens upon degradation.[1]

Sharp melt indicates high

Melting Point 67-68 °C )
purity.[1]

. _ Volatile under high
Boiling Point 105-110 °C (at 2 mmHg)
vacuum/heat.[1]

N DMSO, Methanol, DCM, ) )
Solubility Chiorof Sparingly soluble in water.[1]
oroform

pKa ~9.7 (Predicted) Weakly acidic (phenolic).[1]

Mechanisms of Degradation

To ensure integrity, researchers must understand why this compound degrades.[1] Two primary
pathways compromise 4-lodo-2-methylphenol:

A. Photolytic Deiodination (Light Sensitivity)

The C-I bond energy (~57 kcal/mol) is significantly lower than C—Br or C—ClI.[1] Exposure to
UV or broad-spectrum visible light excites the molecule, leading to homolytic cleavage.[1]

e Mechanism:

o Result: The aryl radical (

) abstracts hydrogen from solvents or other molecules, while iodine radicals recombine to
form molecular iodine (

), causing the solid to turn yellow/brown.[1] Free

is a potent oxidant and electrophile that can interfere with subsequent reactions.[1]
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B. Phenolic Oxidation (Air Sensitivity)

The electron-rich phenolic ring is susceptible to oxidation by atmospheric oxygen, particularly in
the presence of trace metals or basic impurities.[1]

e Mechanism: Phenol

Phenoxy radical
Quinone methide/Benzoquinone derivatives.[1]
e Result: Formation of colored (red/brown) impurities that are difficult to remove via

chromatography.[1]

Protocol: Storage and Preservation

While some suppliers list "Room Temperature” for bulk shipping, long-term storage for
pharmaceutical applications requires the "Gold Standard" protocol to minimize background
decomposition.[1]

The "Gold Standard" Storage Protocol

» Container Selection: Use amber glass vials to block UV/visible light.[1] If amber glass is
unavailable, wrap clear vials in aluminum foil.

e Atmosphere: Store under an inert atmosphere (Argon or Nitrogen).[1]
o Why: Displaces oxygen to prevent phenolic oxidation.[1]

o Temperature: Maintain at 2—8 °C (Refrigerated).
o Why: Reduces the kinetic rate of thermal deiodination and oxidation.

o Note: Do not freeze (-20 °C) unless the vial is strictly air-tight and desiccated, as freeze-
thaw cycles can introduce moisture condensation, accelerating degradation.[1]

e Sealing: Parafilm or Teflon tape should be applied over the cap to prevent oxygen ingress
and iodine sublimation.[1]
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DOT Diagram: Storage Workflow
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Figure 1: Decision tree for the receipt and long-term storage of 4-lodo-2-methylphenol.

Protocol: Handling and Solubilization
A. Weighing and Transfer[1]

e Solid State: Weigh quickly in air, but minimize exposure time.[1] For highly precise
stoichiometry (<10 mg), weigh inside a glovebox or use an antistatic gun to prevent dispersal
of static-charged fine powder.[1]

o PPE: Wear nitrile gloves.[1] This compound is a skin irritant and can be absorbed; iodine-
containing compounds often stain skin and surfaces.[1]

B. Reaction Solvent Preparation

When using this reagent for cross-coupling (e.g., Suzuki reaction):

e Degas Solvents: The phenolic moiety makes the reaction sensitive to oxidative
homocoupling. Sparge reaction solvents (Dioxane, Toluene, DMF) with Argon for 15 minutes
prior to adding the aryl iodide.

e Base Selection: If using inorganic bases (K2COs, Cs2COs), ensure they are dry.[1]
Hygroscopic bases introduce water, which can facilitate deiodination under high heat.[1]

C. Troubleshooting Degradation (QC)

Before committing the reagent to a valuable synthesis, verify purity:
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Observation of Pure . .
Method Sign of Degradation
Compound

Yellow, orange, or brown sticky

Visual Off-white crystalline solid ) _ _
solid (lodine/Quinones).[1]

) o Broadening of OH peak; new
Sharp aromatic peaks; distinct ] ) )
1H NMR ) peaks in aromatic region
methyl singlet (~2.2 ppm).[1] (indicating loss of lodine).[1]

Single spot (visualize with UV Smearing or baseline material

TLC . _—
or PMA stain).[1] (oxidation products).[1]

Visualizing the Degradation Pathway

Understanding the chemical vulnerability helps in troubleshooting failed reactions.

DOT Diagram: Degradation Mechanisms
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Figure 2: Mechanistic pathways showing how environmental factors (Light, Air) drive the
formation of impurities (lodine, Quinones).[1]

Safety and Disposal (EHS)[1]
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e Hazards:
o H315/H319: Causes skin and serious eye irritation.[1]
o H335: May cause respiratory irritation.[1]

o First Aid: In case of contact, wash skin with soap and water immediately.[1] If eyes are
exposed, rinse cautiously with water for 15 minutes.[1]

» Disposal: Do not dispose of in general trash. Dissolve in a combustible solvent and
incinerate via a licensed chemical waste disposal service.[1] Treat as halogenated organic
waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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